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(2R,3S,4S,5R,6R)-2-[3,5-dihydroxy-4-[(1S,6S)-3-methyl-6-prop-1-en-2-ylcyclohex-2-en-1-yl]phenyl]-2-(hydroxymethyl)-6-pentoxyoxane-3,4,5-triol (2R,3S,4S,5R,6R)-2-[3,5-dihydroxy-4-[(1S,6S)-3-methyl-6-prop-1-en-2-ylcyclohex-2-en-1-yl]phenyl]-2-(hydroxymethyl)-6-pentoxyoxane-3,4,5-triol
Brand Name: Vulcanchem
CAS No.: 126371-03-7
VCID: VC21194770
InChI: InChI=1S/C27H40O8/c1-5-6-7-10-34-26-24(32)23(31)25(33)27(14-28,35-26)17-12-20(29)22(21(30)13-17)19-11-16(4)8-9-18(19)15(2)3/h11-13,18-19,23-26,28-33H,2,5-10,14H2,1,3-4H3/t18-,19+,23-,24-,25+,26-,27+/m1/s1
SMILES: CCCCCOC1C(C(C(C(O1)(CO)C2=CC(=C(C(=C2)O)C3C=C(CCC3C(=C)C)C)O)O)O)O
Molecular Formula: C27H40O8
Molecular Weight: 492.6 g/mol

(2R,3S,4S,5R,6R)-2-[3,5-dihydroxy-4-[(1S,6S)-3-methyl-6-prop-1-en-2-ylcyclohex-2-en-1-yl]phenyl]-2-(hydroxymethyl)-6-pentoxyoxane-3,4,5-triol

CAS No.: 126371-03-7

Cat. No.: VC21194770

Molecular Formula: C27H40O8

Molecular Weight: 492.6 g/mol

* For research use only. Not for human or veterinary use.

(2R,3S,4S,5R,6R)-2-[3,5-dihydroxy-4-[(1S,6S)-3-methyl-6-prop-1-en-2-ylcyclohex-2-en-1-yl]phenyl]-2-(hydroxymethyl)-6-pentoxyoxane-3,4,5-triol - 126371-03-7

Specification

CAS No. 126371-03-7
Molecular Formula C27H40O8
Molecular Weight 492.6 g/mol
IUPAC Name (2R,3S,4S,5R,6R)-2-[3,5-dihydroxy-4-[(1S,6S)-3-methyl-6-prop-1-en-2-ylcyclohex-2-en-1-yl]phenyl]-2-(hydroxymethyl)-6-pentoxyoxane-3,4,5-triol
Standard InChI InChI=1S/C27H40O8/c1-5-6-7-10-34-26-24(32)23(31)25(33)27(14-28,35-26)17-12-20(29)22(21(30)13-17)19-11-16(4)8-9-18(19)15(2)3/h11-13,18-19,23-26,28-33H,2,5-10,14H2,1,3-4H3/t18-,19+,23-,24-,25+,26-,27+/m1/s1
Standard InChI Key HZZZTVFRFUUOJG-BLXJKEPASA-N
Isomeric SMILES CCCCCO[C@H]1[C@@H]([C@H]([C@@H]([C@](O1)(CO)C2=CC(=C(C(=C2)O)[C@H]3C=C(CC[C@@H]3C(=C)C)C)O)O)O)O
SMILES CCCCCOC1C(C(C(C(O1)(CO)C2=CC(=C(C(=C2)O)C3C=C(CCC3C(=C)C)C)O)O)O)O
Canonical SMILES CCCCCOC1C(C(C(C(O1)(CO)C2=CC(=C(C(=C2)O)C3C=C(CCC3C(=C)C)C)O)O)O)O

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